2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid

• IUPAC Name: 2-[[6-methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid
• InChI: InChI=1S/C9H8F3N3O3/c1-4-2-5(7(18)13-3-6(16)17)15-8(14-4)9(10,11)12/h2H,3H2,1H3,(H,13,18)(H,16,17)
• InChI Key: QYHDVSWKQDHFHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(F)(F)F)C(=O)NCC(=O)O
• Molecular Formula: C9H8F3N3O3
• Molecular Weight: 263.17 g/mol

Description

2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid (MTCA) is a pyrimidine-based compound that has attracted significant attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid is not fully understood, but it is believed to involve the inhibition of key signaling pathways involved in cell growth and survival. 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is a key regulator of cell growth and survival. It has also been shown to inhibit the activity of the NF-κB pathway, which is a key regulator of inflammation.
Biochemical and Physiological Effects:
2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the production of pro-inflammatory cytokines. 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid is its potential therapeutic applications, particularly in the field of cancer research. However, there are also some limitations to using 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid in lab experiments. For example, 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid is relatively unstable, which can make it difficult to work with in certain experimental conditions. Additionally, the mechanism of action of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid. One potential direction is to further investigate the mechanism of action of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid, in order to better understand its therapeutic potential. Another potential direction is to investigate the use of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid in combination with other therapeutic agents, in order to enhance its anti-cancer effects. Additionally, there is a need for further research on the potential use of 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases.

Synthesis Methods

2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid is synthesized through a multi-step process involving the reaction of 6-methyl-2-(trifluoromethyl)pyrimidine-4-carboxylic acid with ethyl chloroformate, followed by the reaction of the resulting intermediate with glycine. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 2-[[6-Methyl-2-(trifluoromethyl)pyrimidine-4-carbonyl]amino]acetic acid has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.